3-(4-Tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H22N4S
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H22N4S/c1-21(2,3)17-12-10-16(11-13-17)19-22-23-20-25(19)24-18(26-20)14-9-15-7-5-4-6-8-15/h4-8,10-13H,9,14H2,1-3H3
• InChI Key: OWOAMUDLZZUJHK-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CCC4=CC=CC=C4

Description

3-(4-Tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been gaining attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biological processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, induce apoptosis in cancer cells, and reduce inflammation in animal models. The compound has also been shown to have low toxicity levels in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its low toxicity levels. This makes it a safer alternative to other compounds that may have higher toxicity levels. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to study its potential applications in other fields, such as agriculture and environmental science. Additionally, the compound could be modified to improve its solubility and efficacy in certain experiments.

Synthesis Methods

The synthesis of 3-(4-tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-tert-butylphenylhydrazine, 2-phenylethyl isothiocyanate, and 1,2,4-triazole-3-thiol. The reaction is carried out under reflux conditions in the presence of a catalyst. The yield of the compound is reported to be around 80%.

Scientific Research Applications

3-(4-tert-butylphenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields of scientific research. It has been found to possess antimicrobial, antifungal, anticancer, and anti-inflammatory properties. The compound has also been studied for its potential use as a diagnostic tool for certain diseases.